3-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-1-phenylurea

• IUPAC Name: 1-[2-(1,3-benzodioxol-5-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-3-phenylurea
• InChI: InChI=1S/C27H30N4O4/c1-33-23-10-8-22(9-11-23)30-13-15-31(16-14-30)24(20-7-12-25-26(17-20)35-19-34-25)18-28-27(32)29-21-5-3-2-4-6-21/h2-12,17,24H,13-16,18-19H2,1H3,(H2,28,29,32)
• InChI Key: RAAJFRBASOHCSX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(CNC(=O)NC3=CC=CC=C3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C27H30N4O4
• Molecular Weight: 474.6 g/mol
• CAS No.: 896357-36-1

Description

3-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-1-phenylurea is a useful research compound. Its molecular formula is C27H30N4O4 and its molecular weight is 474.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 474.22670545 g/mol and the complexity rating of the compound is 660. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 3-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-1-phenylurea (commonly referred to as MMV665908) has garnered attention in pharmacological research due to its diverse biological activities. This article explores its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure that includes a benzodioxole moiety, a piperazine ring, and a phenylurea group. Its molecular formula is $C_{26}H_{35}N_3O$ with a molecular weight of approximately 425.58 g/mol. The presence of these functional groups contributes to its pharmacological properties.

Research indicates that MMV665908 exhibits several biological activities:

• Antiproliferative Activity : Studies have demonstrated that MMV665908 possesses significant antiproliferative effects against various cancer cell lines, including HeLa and U87 MG cells. The compound's mechanism appears to involve the inhibition of microtubule formation and induction of cell cycle arrest at the G2/M phase, similar to other known tubulin inhibitors .
• Neuroprotective Effects : Preliminary data suggests that the compound may have neuroprotective properties, potentially through modulation of neurotransmitter systems or reduction of oxidative stress .
• Antimicrobial Activity : There is emerging evidence that MMV665908 may exhibit antimicrobial properties, although further studies are needed to elucidate its spectrum of activity and underlying mechanisms.

Antiproliferative Studies

A series of experiments were conducted to evaluate the cytotoxicity of MMV665908 on cancer cell lines. The results are summarized in Table 1.

Cell Line	IC50 (µM)	Mechanism of Action
HeLa	5.2	Microtubule disruption
U87 MG	4.8	G2/M phase arrest
A549	6.0	Apoptotic induction

Table 1: Antiproliferative activity of MMV665908 against various cancer cell lines.

Neuroprotective Studies

In a study assessing neuroprotective effects, MMV665908 was tested in models of oxidative stress-induced neuronal damage. The findings indicated that treatment with the compound led to a significant reduction in cell death and preservation of neuronal function, suggesting its potential for treating neurodegenerative disorders .